Cas no 1805231-82-6 (3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid)

• Product Name: 3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid
• CAS No: 1805231-82-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4980424
• Update Time: 2025-10-22

3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid

• Inchi： 1S/C11H10ClNO3/c1-16-10-3-7(4-11(14)15)2-8(5-12)9(10)6-13/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： MFYKUXLWTVHSEH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(=CC(CC(=O)O)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid

3-Chloromethyl-4-cyano-5-methoxyphenylacetic Acid (CAS No. 1805231-82-6): A Key Intermediate in Modern Pharmaceutical Research

3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid, identified by its CAS number 1805231-82-6, is a versatile and highly valuable intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its role in the synthesis of various biologically active molecules. The presence of both chloromethyl and cyano functional groups, along with a methoxy substituent on the aromatic ring, makes it a fascinating candidate for further chemical manipulation and exploration.

The< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid molecule exhibits a rich chemical reactivity that allows for diverse synthetic pathways. The chloromethyl group, in particular, serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule. This property is particularly useful in the construction of complex drug molecules, where precise functionalization is often required.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid has emerged as a crucial building block in the synthesis of several pharmacologically relevant compounds. For instance, it has been utilized in the preparation of inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a lead structure for drug development.

The cyano group in< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid also contributes to its chemical versatility. The cyano moiety can undergo reduction to form an amine group or participate in condensation reactions to form Schiff bases and other heterocyclic compounds. These transformations have been explored in the synthesis of metal chelating agents, which are increasingly being used in targeted drug delivery systems.

The methoxy substituent on the aromatic ring further enhances the reactivity of< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid. Methoxy groups are known to influence electronic properties and can participate in various organic reactions, including etherification and demethylation processes. This feature makes it possible to modify the compound's properties by introducing additional functional groups or by altering existing ones through metabolic pathways.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve yields and reduce reaction times. These improvements are crucial for ensuring that pharmaceutical companies can produce this intermediate on an industrial scale while maintaining high purity standards.

The< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid has also found applications beyond traditional pharmaceuticals. Its structural motifs have been incorporated into materials science research, particularly in the development of organic semiconductors and liquid crystals. The ability to fine-tune electronic properties through functional group manipulation makes this compound an attractive candidate for novel electronic devices.

In conclusion, the< strong>3-Chloromethyl-4-cyano-5-methoxyphenylacetic acid, with its CAS number 1805231-82-6, represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists working on the development of new drugs and advanced materials. As research continues to uncover new applications and synthetic possibilities, this compound is poised to remain at the forefront of scientific innovation.